Cas no 2580249-34-7 (4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 2580249-34-7
• MF: C₁₄H₂₀N₄O₅
• MW: 324.332403182983
• CID: 5662012
• PubChem ID: 165891845
• Update Time: 2025-06-08

4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723351
• 4-{[(tert-butoxy)carbonyl]amino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid
• 2580249-34-7
• 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C14H20N4O5/c1-14(2,3)23-13(21)17-10-9(11(19)20)8-15-12(16-10)18-4-6-22-7-5-18/h8H,4-7H2,1-3H3,(H,19,20)(H,15,16,17,21)
• InChI Key： ICHIVZHAZNARSK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(C(=O)O)=C(NC(=O)OC(C)(C)C)N=2)CC1

Computed Properties

• Exact Mass: 324.14336975g/mol
• Monoisotopic Mass: 324.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 2580249-34-7)

4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid, identified by its CAS number 2580249-34-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a (tert-butoxy)carbonylamino group and a morpholin-4-yl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The (tert-butoxy)carbonylamino moiety is a protective group commonly employed in peptide synthesis and drug development, known for its stability under various reaction conditions while being removable under specific conditions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the morpholin-4-yl group, which is an oxygenated aromatic ring, is frequently incorporated into pharmacophores due to its ability to enhance solubility, improve metabolic stability, and modulate binding interactions with biological targets.

The pyrimidine core of 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid is particularly noteworthy, as pyrimidines are fundamental heterocyclic structures that mimic nucleic acid bases and are integral to many biologically active compounds. Pyrimidine derivatives have been extensively studied for their roles in antiviral, anticancer, and antimicrobial therapies. The carboxylic acid functionality at the 5-position further expands the compound's utility, allowing for further derivatization and conjugation with other bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The combination of the (tert-butoxy)carbonylamino and morpholin-4-yl groups in 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid suggests potential applications in targeting enzymes and receptors involved in critical biological pathways. For instance, modifications of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutics. The pyrimidine core can be modified to target specific diseases, while the protective group ensures that synthetic pathways remain efficient and scalable. Researchers have leveraged similar scaffolds to develop inhibitors of Janus kinases (JAKs), which play a pivotal role in inflammatory responses and autoimmune diseases. The morpholine ring's ability to interact with biological targets has been exploited to enhance binding affinity and selectivity.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). Pyrimidine-based compounds have emerged as effective tools in this regard due to their ability to fit into hydrophobic pockets within protein targets. The presence of both polar and non-polar regions in 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid enhances its potential as a PPI modulator. This balance allows for favorable interactions with both hydrophobic residues and polar pockets on protein surfaces.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes relevant to disease pathways. For example, modifications at the 2-position or 5-position have shown efficacy in disrupting signaling cascades involved in cell proliferation and survival. These findings align with recent research indicating that targeted inhibition of specific kinases can lead to therapeutic benefits in oncology and inflammatory disorders.

The synthetic accessibility of 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid also contributes to its appeal as a research tool. The availability of starting materials and well-established synthetic routes allows researchers to rapidly explore analogs and optimize properties such as potency, selectivity, and pharmacokinetic profiles. This flexibility is crucial for drug discovery programs aiming to meet stringent regulatory requirements.

Looking ahead, the integration of computational methods with experimental techniques will further enhance the development of compounds like 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid. Molecular modeling studies can predict binding interactions with biological targets, enabling rational design of derivatives with improved therapeutic profiles. Additionally, high-throughput screening (HTS) platforms will facilitate rapid identification of lead compounds from large libraries.

The role of pyrimidine derivatives in addressing unmet medical needs cannot be overstated. Their versatility as pharmacophores continues to drive innovation across multiple therapeutic areas. As research progresses, compounds like 4-{(tert-butoxy)carbonylamino}-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid will serve as valuable building blocks for next-generation therapeutics targeting complex diseases.